Cas no 1806516-57-3 (6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole)
6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole is a heterocyclic compound featuring a benzoxazole core substituted with an aminomethyl group at the 6-position and a methylthio group at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for further functionalization. The aminomethyl group offers a reactive site for derivatization, while the methylthio moiety enhances stability and modulates electronic properties. Its well-defined reactivity profile makes it valuable for constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its sensitivity, ensuring consistent performance in specialized chemical syntheses.
1806516-57-3 structure
Product Name:6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
CAS No:1806516-57-3
MF:C9H10N2OS
MW:194.253500461578
CID:4818364
Update Time:2025-06-07
6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
-
- Inchi: 1S/C9H10N2OS/c1-13-9-11-7-3-2-6(5-10)4-8(7)12-9/h2-4H,5,10H2,1H3
- InChI Key: VZFYNWBLALJJKB-UHFFFAOYSA-N
- SMILES: S(C)C1=NC2C=CC(CN)=CC=2O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 179
- XLogP3: 1.5
- Topological Polar Surface Area: 77.4
6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081004582-250mg |
6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole |
1806516-57-3 | 98% | 250mg |
$751.50 | 2022-03-31 | |
| Alichem | A081004582-500mg |
6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole |
1806516-57-3 | 98% | 500mg |
$1,072.42 | 2022-03-31 | |
| Alichem | A081004582-1g |
6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole |
1806516-57-3 | 98% | 1g |
$1,898.67 | 2022-03-31 |
6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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